Cas no 1805970-36-8 (2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile)

2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile is a specialized pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural properties for synthetic applications. The presence of both amino and nitrile functional groups enhances its versatility as a building block in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to improved metabolic stability and bioavailability in target compounds, while the methoxy substitution influences electronic and steric characteristics. This compound is particularly valuable in the development of fluorinated heterocycles, where precise modulation of physicochemical properties is required. Its high purity and well-defined structure make it suitable for research and industrial-scale applications requiring controlled functionalization.

2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile structure

1805970-36-8 structure

Product Name:2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile

CAS No:1805970-36-8

MF:C₉H₉F₂N₃O

MW:213.184068441391

CID:4810862

Update Time:2025-10-13

2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile
- Inchi： 1S/C9H9F2N3O/c1-15-6-4-5(2-3-12)7(8(10)11)9(13)14-6/h4,8H,2H2,1H3,(H2,13,14)
- InChI Key： JZEGMUALHBSBFU-UHFFFAOYSA-N
- SMILES： FC(C1C(N)=NC(=CC=1CC#N)OC)F

Computed Properties

Exact Mass: 213.071
Monoisotopic Mass: 213.071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 71.9

2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067875-1g	2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile	1805970-36-8	97%	1g	$1,579.40	2022-04-01

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Additional information on 2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile

Research Brief on 2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile (CAS: 1805970-36-8)

2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile (CAS: 1805970-36-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and methoxy substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

The structural features of 2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile make it a versatile building block for the construction of heterocyclic compounds. Its difluoromethyl group is of particular interest due to its ability to modulate the physicochemical properties of drug candidates, such as lipophilicity and metabolic stability. Recent research has focused on optimizing synthetic routes to this compound, with an emphasis on improving yield and scalability for industrial applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1805970-36-8 as a precursor for the synthesis of novel JAK2 inhibitors. The study highlighted the compound's role in enabling the introduction of fluorine atoms into the inhibitor scaffold, which significantly enhanced binding affinity and selectivity. Another study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of PDE4 inhibitors, showcasing its potential in treating inflammatory diseases such as COPD and psoriasis.

From a mechanistic perspective, the presence of the amino and acetonitrile groups in 2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile allows for diverse functionalization, making it a valuable tool in fragment-based drug design. Recent advancements in computational chemistry have further elucidated its binding modes with various biological targets, providing insights for structure-activity relationship (SAR) studies. These findings underscore the compound's relevance in modern drug discovery pipelines.

Despite its promising applications, challenges remain in the large-scale production and purification of 1805970-36-8. Current research efforts are directed toward addressing these issues through innovative catalytic methods and green chemistry approaches. Additionally, ongoing preclinical studies are evaluating the safety and efficacy of derivatives derived from this compound, with the aim of advancing them to clinical trials.

In conclusion, 2-Amino-3-(difluoromethyl)-6-methoxypyridine-4-acetonitrile represents a critical intermediate in the synthesis of next-generation therapeutics. Its unique chemical properties and versatility continue to drive innovation in medicinal chemistry, positioning it as a compound of significant interest for researchers and pharmaceutical developers alike.